![molecular formula C7H7FN2S B1349814 (2-Fluorophenyl)thiourea CAS No. 656-32-6](/img/structure/B1349814.png)
(2-Fluorophenyl)thiourea
Overview
Description
“(2-Fluorophenyl)thiourea” is a chemical compound with the molecular formula C7H7FN2S and a molecular weight of 170.21 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of thiourea derivatives, such as “this compound”, involves various strategies. One common method is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Another method involves the reaction of acetophenonethiazole and p-nitrobenzaldehyde .Molecular Structure Analysis
The molecular structure of “this compound” can be represented as H2N — CS — NH2 . Further analysis of the molecule can be conducted using spectroscopic methods .Chemical Reactions Analysis
“this compound” can undergo various chemical reactions. For instance, it reacts with alkyl halides to form isothiouronium salt . Further hydrolysis of this salt results in the formation of thiol and urea .Physical And Chemical Properties Analysis
“this compound” is a solid at 20°C . Its melting point ranges from 144.0 to 148.0°C .Scientific Research Applications
Spectroscopic and Structural Analysis
Spectroscopic and X-ray Diffraction Studies : A study on a structurally similar compound, 1-(3-chloro-4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea, provides insights into the molecular structure and vibrational frequencies through spectroscopic methods and X-ray diffraction. It also explores the molecule's stability, charge transfer, and reactive sites (Mary et al., 2016).
- and vibrational properties, highlights how such modifications can influence the chemical and physical properties of thiourea derivatives (Saeed, Erben, & Flörke, 2010).
Biological and Pharmaceutical Applications
Antibacterial Activity : N-Acyl-N'-(3-chloro-4-fluorophenyl)thioureas, which are structurally similar to (2-Fluorophenyl)thiourea, have been synthesized and shown to possess antibacterial activity against various strains of bacteria (Khazi, Koti, Chadha, & Mahajanshetti, 2006).
Reactivity in Anticancer Research : A thiourea derivative, 1-(2-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea, has been studied for its reactivity properties, highlighting potential in anticancer drug development. This research includes molecular dynamics simulations and docking studies to assess the molecule's interaction with potential targets (Mary et al., 2021).
Analytical and Material Science Applications
Photoluminescence and Analytical Use : The photoluminescence properties of 1-(2-Hydroxyphenyl)thiourea, a compound related to this compound, have been explored for its potential in detecting chromium(VI) ions, indicating its utility in analytical chemistry (Sunil & Rao, 2015).
Green Synthesis of Thiourea Derivatives : Research into environmentally friendly synthesis methods has led to the development of symmetrical N, N'-disubstituted thiourea derivatives in water using solar energy, showcasing an eco-friendly approach to creating thiourea compounds (Kumavat et al., 2013).
Mechanism of Action
Thiourea derivatives, such as “(2-Fluorophenyl)thiourea”, have diverse biological activities. They are known for their strong inhibitory effect on Gram-positive pathogens . They also exhibit cytotoxicity against different cell line tissues . One of the mechanisms of action of the N-benzoil-N’-(4-fluorophenyl) thiourea derivative as an anti-cancer is to inhibit the Sirtuin1 enzyme (SIRT1) .
Safety and Hazards
properties
IUPAC Name |
(2-fluorophenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2S/c8-5-3-1-2-4-6(5)10-7(9)11/h1-4H,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVZQQOFMQRNPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60215855 | |
Record name | Thiourea, (2-fluorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60215855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
656-32-6 | |
Record name | N-(2-Fluorophenyl)thiourea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=656-32-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Thiourea, (2-fluorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000656326 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thiourea, (2-fluorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60215855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-fluorophenyl)thiourea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the typical structural features observed in (2-fluorophenyl)thiourea derivatives?
A1: this compound derivatives typically exhibit a trans-cis configuration across the C-N bonds of the thiourea group. This configuration is stabilized by intramolecular N−H⋯O hydrogen bonds. [] The crystal structures often feature intermolecular hydrogen bonds (N—H⋯O, C—H⋯S, and N—H⋯S) that contribute to the formation of infinite chains or dimers. [, ]
Q2: Can you provide an example of a synthesis route for a this compound derivative and its confirmed structure?
A2: 1-(3-Fluorophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one can be synthesized via a base-catalyzed intramolecular nucleophilic cyclization of 1-(2-bromobenzoyl)-3-(2-fluorophenyl)thiourea in N,N-dimethylformamide (DMF). [, ] The structure of this derivative was confirmed through single-crystal X-ray diffraction analysis, revealing its crystallization in the orthorhombic space group Pna21. [, ]
Q3: Have any this compound derivatives demonstrated biological activity?
A3: Yes, research suggests potential antitumor activity for some derivatives. For instance, 4-tert-Butyl-N-(2-fluorophenyl)-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine, synthesized using 1-(2-fluorophenyl)thiourea as a precursor, exhibited promising antitumor activity against the Hela cell line in preliminary tests. []
Q4: What is the role of hydrogen bonding in the crystal structures of this compound derivatives?
A4: Hydrogen bonding plays a crucial role in the crystal packing of these compounds. Intramolecular N−H⋯O hydrogen bonds stabilize the trans-cis configuration of the thiourea group. [] Furthermore, intermolecular hydrogen bonds involving N—H⋯O, C—H⋯S, and N—H⋯S interactions contribute to the formation of supramolecular architectures such as chains or dimers. [, ] These interactions influence the physical properties and potential applications of these compounds.
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